N-(3-(benzo[d]oxazol-2-yl)phenyl)-2-(phenylthio)acetamide

• IUPAC Name: N-[3-(1,3-benzoxazol-2-yl)phenyl]-2-phenylsulfanylacetamide
• InChI: InChI=1S/C21H16N2O2S/c24-20(14-26-17-9-2-1-3-10-17)22-16-8-6-7-15(13-16)21-23-18-11-4-5-12-19(18)25-21/h1-13H,14H2,(H,22,24)
• InChI Key: BZBDLLZIWAJFTG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C21H16N2O2S
• Molecular Weight: 360.4 g/mol

Description

“N-(3-(benzo[d]oxazol-2-yl)phenyl)-2-(phenylthio)acetamide” is a complex organic compound. It contains a benzoxazole ring, which is a type of heterocyclic compound. Benzoxazoles are known for their diverse biological activities and are used in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the benzoxazole ring and the phenylthioacetamide group. Unfortunately, without more specific information or a crystallographic study, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the presence of functional groups. Benzoxazoles are generally stable compounds.

Scientific Research Applications

Synthesis and Antimicrobial Activity

A study described the synthesis of novel sulphonamide derivatives through reactions involving 2-bromo-N-(phenylsulfonyl)acetamide derivatives. These reactions yielded compounds with significant antimicrobial activity, demonstrating the utility of such derivatives in the development of new antimicrobial agents. Compounds from this study exhibited high activity towards various strains, indicating their potential in antimicrobial applications (Fahim & Ismael, 2019).

Antitumor Activity

Another research focused on synthesizing new 2-(4-aminophenyl)benzothiazole derivatives, including N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, to evaluate their antitumor activity. The study reported that certain derivatives showed considerable anticancer activity against a range of cancer cell lines, highlighting the potential of these compounds in cancer therapy (Yurttaş, Tay, & Demirayak, 2015).

Antimalarial and COVID-19 Drug Research

The reactivity of N-(phenylsulfonyl)acetamide derivatives was explored, leading to the synthesis of compounds with promising antimalarial activity. Furthermore, some of these derivatives were investigated for their potential as COVID-19 drugs through computational calculations and molecular docking studies. This research underscores the versatility of N-(3-(benzo[d]oxazol-2-yl)phenyl)-2-(phenylthio)acetamide derivatives in developing drugs against various diseases, including malaria and COVID-19 (Fahim & Ismael, 2021).

Safety and Hazards

Without specific toxicity studies on this compound, it’s difficult to provide detailed safety and hazard information. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

Future research could focus on synthesizing this compound and studying its physical and chemical properties, as well as its potential biological activities. It could also be interesting to compare its properties and activities to those of other benzoxazole derivatives.